Cas no 2092698-04-7 (1-(2-(1H-pyrrol-1-yl)acetyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(2-(1H-pyrrol-1-yl)acetyl)pyrrolidine-3-carboxylic acid
• CAS No: 2092698-04-7
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5723218
• PubChem ID: 121200517
• Update Time: 2025-06-15

1-(2-(1H-pyrrol-1-yl)acetyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• starbld0048997
• 1-(2-(1H-pyrrol-1-yl)acetyl)pyrrolidine-3-carboxylic acid
• AKOS026708331
• F1907-3654
• 1-(2-pyrrol-1-ylacetyl)pyrrolidine-3-carboxylic acid
• 2092698-04-7
• 3-Pyrrolidinecarboxylic acid, 1-[2-(1H-pyrrol-1-yl)acetyl]-

• Inchi： 1S/C11H14N2O3/c14-10(8-12-4-1-2-5-12)13-6-3-9(7-13)11(15)16/h1-2,4-5,9H,3,6-8H2,(H,15,16)
• InChI Key： SJRDNOBYCVYVEE-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(CN2C=CC=C2)=O)CC1)=O

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 62.5Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 461.1±40.0 °C(Predicted)
• pka: 4.29±0.20(Predicted)

Additional information on 1-(2-(1H-pyrrol-1-yl)acetyl)pyrrolidine-3-carboxylic acid

Professional Introduction to 1-(2-(1H-pyrrol-1-yl)acetyl)pyrrolidine-3-carboxylic Acid (CAS No. 2092698-04-7)

1-(2-(1H-pyrrol-1-yl)acetyl)pyrrolidine-3-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 2092698-04-7, has garnered attention due to its structural motifs that are reminiscent of various bioactive molecules. The presence of a pyrrole ring and acylated functionalities makes it a versatile scaffold for drug discovery and development.

The molecular structure of 1-(2-(1H-pyrrol-1-yl)acetyl)pyrrolidine-3-carboxylic acid consists of a central pyrrolidine core, which is a common structural motif in many pharmacologically active compounds. This core is further functionalized with an acetyl group and a carboxylic acid moiety, enhancing its reactivity and potential for further derivatization. The pyrrole ring, a five-membered heterocyclic aromatic ring containing one nitrogen atom, contributes to the compound's overall stability and electronic properties, making it an attractive candidate for medicinal chemistry applications.

In recent years, there has been a growing interest in exploring the therapeutic potential of molecules that incorporate pyrrole and pyrrolidine rings. These structural motifs have been extensively studied for their role in modulating various biological pathways. For instance, pyrrole derivatives have shown promise in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease, due to their ability to interact with specific targets in the brain. Similarly, pyrrolidine-based compounds have been investigated for their anti-inflammatory and analgesic properties.

The acetyl group in 1-(2-(1H-pyrrol-1-yl)acetyl)pyrrolidine-3-carboxylic acid introduces additional reactivity, allowing for further chemical modifications that can fine-tune its biological activity. This flexibility makes it a valuable intermediate in the synthesis of more complex molecules. The carboxylic acid moiety at the 3-position of the pyrrolidine ring provides a site for hydrogen bonding interactions, which can be crucial for binding affinity and specificity when designing drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been particularly useful in identifying potential binding interactions between 1-(2-(1H-pyrrol-1-yl)acetyl)pyrrolidine-3-carboxylic acid and target proteins. These studies have hinted at its potential as an inhibitor of enzymes involved in cancer metabolism and as a modulator of immune responses. Such findings underscore the importance of this compound as a lead molecule in drug discovery efforts.

The synthesis of 1-(2-(1H-pyrrol-1-yl)acetyl)pyrrolidine-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The use of advanced catalytic systems has improved the efficiency of these synthetic processes, making it feasible to produce larger quantities of the compound for further research.

In conclusion, 1-(2-(1H-pyrrol-1-yl)acetyl)pyrrolidine-3-carboxylic acid (CAS No. 2092698-04-7) represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activities. Its molecular framework, combining a pyrrole ring with acylated functionalities, offers numerous possibilities for further chemical modification and biological evaluation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play an increasingly important role in the development of novel treatments for various diseases.